Cas no 425615-35-6 (3-Bromo-7-trifluoromethylimidazo[1,2-c]pyrimidine)

3-Bromo-7-trifluoromethylimidazo[1,2-c]pyrimidine structure
425615-35-6 structure
Product Name:3-Bromo-7-trifluoromethylimidazo[1,2-c]pyrimidine
CAS No:425615-35-6
MF:C7H3BrF3N3
MW:266.018030405045
CID:2669890
PubChem ID:22385760
Update Time:2025-04-21

3-Bromo-7-trifluoromethylimidazo[1,2-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-7-(trifluoromethyl)imidazo[1,2-c]pyrimidine
    • 3-BROMO-7-TRIFLUOROMETHYLIMIDAZO[1, 2-C]PYRIMIDINE
    • SCHEMBL2658585
    • ZB1019
    • AB55516
    • 3-bromo-7-trifluoromethylimidazo[1,2-c]pyrimidine
    • 425615-35-6
    • 3-Bromo-7-trifluoromethylimidazo[1,2-c]pyrimidine
    • Inchi: 1S/C7H3BrF3N3/c8-5-2-12-6-1-4(7(9,10)11)13-3-14(5)6/h1-3H
    • InChI Key: YNYDRRGBPRJDDL-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C=C(C(F)(F)F)N=CN21

Computed Properties

  • Exact Mass: 264.94624Da
  • Monoisotopic Mass: 264.94624Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30.2Ų

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